Cas no 2138055-72-6 (6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138055-72-6
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 6592586
• PubChem ID: 165873094
• Update Time: 2025-05-21

6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(3,3-dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol
• EN300-1161585
• 2138055-72-6
• 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C17H33NO/c1-13(16(2,3)4)18(5)15-12-14(19)8-11-17(15)9-6-7-10-17/h13-15,19H,6-12H2,1-5H3
• InChI Key： BGKGNFISKDMLAD-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol

Research Briefing on 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol (CAS: 2138055-72-6)

6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol (CAS: 2138055-72-6) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spiro[4.5]decane scaffold and tertiary amine functionality, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol involves a multi-step process that includes the construction of the spirocyclic core followed by functionalization at the 8-position with a hydroxyl group and the introduction of the tertiary amine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. The compound's structural complexity and stereochemistry pose unique challenges in its synthesis, which have been addressed through innovative catalytic strategies and chiral resolution techniques.

Pharmacological studies have revealed that 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol exhibits high affinity for specific G protein-coupled receptors (GPCRs) in the CNS, particularly those involved in neurotransmitter regulation. In vitro assays have demonstrated its ability to modulate receptor activity with high selectivity, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable metabolic profile.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its receptor binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the compound's interaction with its target receptors, paving the way for the design of optimized derivatives with enhanced therapeutic potential. These findings underscore the compound's versatility as a scaffold for further medicinal chemistry optimization.

Despite its promising attributes, challenges remain in the development of 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on refining the compound's pharmacological profile through structural modifications and evaluating its efficacy in more complex animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 6-[(3,3-Dimethylbutan-2-yl)(methyl)amino]spiro[4.5]decan-8-ol (CAS: 2138055-72-6) represents a compelling example of how innovative chemical design can yield compounds with significant therapeutic potential. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation in the field of CNS drug discovery. As research progresses, this compound may pave the way for new treatments for a range of neurological and psychiatric disorders, addressing unmet medical needs in this area.